Cas no 873076-95-0 (9-benzyl-1-methyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-benzyl-1-methyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 873076-95-0
• MF: C₂₂H₂₈N₆O₃
• MW: 424.496124267578
• CID: 5510015
• Update Time: 2025-10-30

9-benzyl-1-methyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 9-benzyl-1-methyl-3-(2-morpholin-4-ylethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• 9-benzyl-1-methyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C22H28N6O3/c1-24-19-18(20(29)28(22(24)30)11-10-25-12-14-31-15-13-25)27-9-5-8-26(21(27)23-19)16-17-6-3-2-4-7-17/h2-4,6-7H,5,8-16H2,1H3
• InChI Key： SJXJZMWYACCUIP-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C([H])([H])C([H])([H])N1C(N(C([H])([H])[H])C2=C(C1=O)N1C(=N2)N(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C([H])([H])C1([H])[H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 9-benzyl-1-methyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Comprehensive Overview of 9-benzyl-1-methyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 873076-95-0)

The compound 9-benzyl-1-methyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 873076-95-0) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique pyrimido[1,2-g]purine-2,4-dione core, combined with benzyl and morpholin-4-yl substituents, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its resemblance to purine derivatives, which are known to interact with a wide range of biological targets.

In recent years, the demand for novel heterocyclic compounds with therapeutic potential has surged, driven by the need for innovative treatments for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The 9-benzyl-1-methyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione stands out due to its ability to mimic natural purines, potentially enabling it to interfere with pathological processes at the molecular level. This has led to increased searches for "purine derivatives in drug discovery" and "morpholine-based therapeutics," reflecting the growing interest in such compounds.

The synthesis of CAS No. 873076-95-0 involves multi-step organic reactions, often starting with the condensation of appropriately substituted pyrimidine and purine precursors. The incorporation of the morpholin-4-yl group is particularly noteworthy, as morpholine rings are known to enhance the pharmacokinetic properties of drug candidates, including solubility and bioavailability. This has made "morpholine in medicinal chemistry" a trending topic among researchers and pharmaceutical developers.

From a structural perspective, the benzyl moiety in 9-benzyl-1-methyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione provides lipophilicity, which can be crucial for membrane penetration and target engagement. Meanwhile, the pyrimido[1,2-g]purine-2,4-dione scaffold offers a rigid framework that can be fine-tuned for selective interactions with biological macromolecules. Such features align with the current focus on "structure-activity relationship (SAR) studies" and "rational drug design," which are frequently searched terms in the scientific community.

Beyond its potential therapeutic applications, CAS No. 873076-95-0 is also of interest in chemical biology as a tool compound for probing enzyme mechanisms or signaling pathways. Its ability to act as a purine analog makes it a valuable asset for studying nucleotide-binding proteins and kinase inhibition, areas that are central to modern drug development. This has spurred discussions around "small molecule probes in research" and "kinase inhibitors for disease treatment," further highlighting the compound's relevance.

In summary, 9-benzyl-1-methyl-3-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 873076-95-0) represents a fascinating example of how advanced organic synthesis can yield molecules with significant biomedical potential. Its combination of a purine-like core, benzyl group, and morpholine substituent positions it as a versatile candidate for further exploration in both academic and industrial settings. As the scientific community continues to seek innovative solutions to complex health challenges, compounds like this will undoubtedly remain at the forefront of research and development.